N1-(2,6-dimethylphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H31N3O5S/c1-17-7-6-8-18(2)22(17)26-24(29)23(28)25-15-14-19-9-4-5-16-27(19)33(30,31)21-12-10-20(32-3)11-13-21/h6-8,10-13,19H,4-5,9,14-16H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: BAOOCMZKKAEKPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C24H31N3O5S
• Molecular Weight: 473.6 g/mol

Description

N1-(2,6-dimethylphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H31N3O5S and its molecular weight is 473.59. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis and Methoxylation

N-acyl (-CHO, -COMe, -COOMe, -COPh, -COCF3) and N-sulfonyl (-SO2Me, -SO2Ph, -SO2(p-tolyl) piperidines, including structures related to the queried compound, were synthesized and studied by cyclic voltammetry. Their anodic methoxylation was explored under various conditions, highlighting the electrochemical pathways for modifying piperidine derivatives. This study suggests the potential for electrochemically driven modifications of similar compounds for various applications (Golub & Becker, 2015).

Chemical Reactivity with Chlorosulfonic Acid

Research into the reactivity of N-phenylmaltimide with chlorosulfonic acid produced sulfonyl chloride, which upon reaction with various amines, including piperidine, yielded sulfonamides. This study provides insights into the chemical behavior and potential synthetic utility of sulfonyl-containing compounds, possibly guiding the synthesis of related pharmaceuticals (Cremlyn & Nunes, 1987).

Structural Analysis of N-Aryl-Substituted Derivatives

A study on the molecular structures of N-aryl-substituted 3-hydroxypyridin-4-ones, which share a resemblance to the queried compound by featuring aryl-sulfonyl and piperidine groups, was conducted. This research could offer a foundation for understanding the structural implications of similar compounds in biological contexts (Burgess et al., 1998).

Antidepressant Development

Lu AA21004, a novel antidepressant, underwent metabolic study revealing its oxidative metabolism pathways involving CYP enzymes. This research highlights the importance of understanding the metabolic fate of compounds with structural elements similar to the queried chemical, which could influence their pharmacological profiles (Hvenegaard et al., 2012).

Synthesis and Biological Evaluation of Oxadiazole Derivatives

A study on the synthesis and biological evaluation of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, which are structurally related to the compound of interest, was conducted. This research may provide insights into the potential biological activities and therapeutic applications of compounds with similar structures (Khalid et al., 2016).